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Compound of Interest

Compound Name: 4-Methyl-2-nitropyridin-3-ol

Cat. No.: B1367648 Get Quote

Welcome to the technical support guide for 4-Methyl-2-nitropyridin-3-ol (CAS No. 15128-89-

9). This document provides researchers, scientists, and drug development professionals with

essential information for the safe handling, storage, and effective use of this compound in

experimental settings. As a substituted nitropyridine, this molecule possesses unique reactivity

that, if not properly understood, can lead to experimental inconsistencies. This guide is

structured to proactively address potential challenges and answer common questions.

Section 1: Compound Profile & Safety Precautions
4-Methyl-2-nitropyridin-3-ol is a heterocyclic organic compound featuring a pyridine core

substituted with methyl, nitro, and hydroxyl groups.[1] These functional groups dictate its

chemical properties, including its moderate solubility in water and higher solubility in organic

solvents, as well as its reactivity.[2] The electron-withdrawing nature of the nitro group

significantly influences the pyridine ring's chemistry, making it a valuable intermediate in the

synthesis of more complex molecules.[2][3]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 15128-89-9 [1]

Molecular Formula C₆H₆N₂O₃ [1]

Molecular Weight 154.12 g/mol [1]

Appearance
Typically a yellow to brown

solid
[2]

Common Synonyms

3-Hydroxy-4-methyl-2-

nitropyridine, 4-Methyl-2-nitro-

3-pyridinol

[1][4]

Core Safety Directives
Disclaimer:This information is a summary based on data for structurally related compounds.

Always consult the specific Safety Data Sheet (SDS) provided by your supplier for complete

and accurate safety information before handling this chemical.

Based on related nitropyridine compounds, 4-Methyl-2-nitropyridin-3-ol should be handled

with care. General hazards may include:

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[5]

Irritation: Causes skin irritation and serious eye irritation.[6]

Respiratory Effects: May cause respiratory irritation.[6]

Physical Hazards: Some related compounds are flammable and may decompose explosively

under conditions of heat, shock, or friction.[7]

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Always work within a certified chemical fume hood to avoid inhalation

of dust or vapors.

Eye/Face Protection: Wear tightly sealed safety goggles and a face shield.
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a flame-retardant lab coat.

Handling: Avoid creating dust. Use non-sparking tools and implement measures to prevent

static discharge. Wash hands and face thoroughly after handling.[8]

Section 2: Proper Handling & Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure the stability and

integrity of 4-Methyl-2-nitropyridin-3-ol, thereby safeguarding your experimental results.
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Receiving and Initial Storage
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Store Solutions at -20°C or -80°C
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Caption: General workflow for handling and preparing solutions.
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Recommended Storage Conditions
Improper storage is a primary cause of compound degradation. The following conditions are

recommended to maintain the long-term stability of 4-Methyl-2-nitropyridin-3-ol.

Table 2: Storage Recommendations

Form Condition
Rationale & Best
Practices

Source(s)

Solid
Cool, dry, dark, well-

ventilated area.

Prevents thermal

degradation,

hydrolysis from

atmospheric moisture,

and potential

photodegradation.

The container must be

kept tightly closed.[7]

[8]

Inert Atmosphere

(e.g., Argon, Nitrogen)

Recommended for

long-term storage to

prevent slow

oxidation.[7][9]

Solution
-20°C to -80°C in

aliquots.

Minimizes solvent

evaporation and slows

degradation

pathways. Aliquoting

avoids repeated

freeze-thaw cycles.

N/A

Amber or foil-wrapped

vials.

Protects from light, as

nitroaromatic

compounds are often

photosensitive.

N/A

Section 3: Troubleshooting Guide
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This section addresses specific issues you may encounter during your experiments in a

question-and-answer format.

Q1: I am having difficulty dissolving the compound. What should I do?

Answer: The solubility of 4-Methyl-2-nitropyridin-3-ol is moderate in polar solvents and higher

in some organic solvents.[2] If you are experiencing issues, consider the following:

Solvent Selection: While moderately soluble in water, it has better solubility in organic

solvents. For stock solutions, dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

are excellent starting points. For reaction media, solvents like methanol, ethanol, or

acetonitrile may be suitable.

Assisted Dissolution: Employ sonication in an ultrasonic bath or gentle warming (do not

exceed 40-50°C) to aid dissolution. Always monitor for color changes during warming, as this

can indicate degradation.

Purity Check: Poor solubility can sometimes be an indicator of impurities. If possible, verify

the purity of your batch using HPLC or NMR.

Q2: My solution of the compound darkens from yellow to dark brown over time. Is it still usable?

Answer: A significant color change, particularly darkening, is a strong visual indicator of

compound degradation. This is likely due to oxidation or photodegradation.

Recommendation: It is strongly advised to discard the discolored solution and prepare a

fresh one from solid stock. The degradation products could interfere with your experiment or,

worse, exhibit their own biological activity, leading to erroneous conclusions.

Prevention: To prevent this, always store solutions in amber vials, protected from light, at

-20°C or below. Preparing fresh solutions for each experiment is the best practice to ensure

reproducibility.

Q3: My reaction is yielding unexpected side products. What could be the cause?

Answer: The formation of unexpected products often points to the inherent reactivity of the 4-
Methyl-2-nitropyridin-3-ol molecule, which has multiple reactive sites.
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Nitro Group as a Leaving Group: The nitro group on the pyridine ring can act as a nucleofuge

(leaving group) in nucleophilic aromatic substitution (SNAr) reactions.[10] If your reaction

mixture contains strong nucleophiles (e.g., thiols, secondary amines), they may displace the

nitro group.[10]

Hydroxyl Group Reactivity: The phenolic hydroxyl group is acidic and can be deprotonated

by a base. The resulting alkoxide is a potent nucleophile and can participate in reactions

(e.g., Williamson ether synthesis). It can also be a target for acylation or other derivatization.

Ring Reactivity: The pyridine ring itself, activated by the electron-withdrawing nitro group,

can be susceptible to certain types of nucleophilic attack.[2]

Troubleshooting Steps:

Analyze your side products by LC-MS or GC-MS to determine their molecular weights.

This can provide immediate clues as to whether a group has been substituted.

If SNAr of the nitro group is suspected, try lowering the reaction temperature or using a

less potent nucleophile.

Protect the hydroxyl group with a suitable protecting group (e.g., TBDMS, MOM) before

carrying out reactions at other sites if it is interfering.
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Unexpected Reaction Product Observed
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Caption: Decision process for troubleshooting unexpected reactivity.

Section 4: Frequently Asked Questions (FAQs)
Q: What is the best solvent for preparing a 10 mM stock solution? A: For biological assays,

DMSO is the most common and effective solvent. For chemical synthesis, DMF is also an

excellent choice. Always use anhydrous grade solvents to prevent hydrolysis.

Q: Is the compound sensitive to acidic or basic conditions? A: Yes. Strong bases will

deprotonate the hydroxyl group, which may be undesirable. Strong acidic conditions could

potentially lead to hydrolysis or other degradation pathways, similar to related nitropyridines.
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[11] It is recommended to maintain a near-neutral pH unless the reaction chemistry requires

otherwise, and even then, exposure should be minimized.

Q: Can I store the solid compound at room temperature on the bench? A: This is not

recommended for long-term storage. While stable for short periods, optimal long-term stability

is achieved by storing it in a tightly sealed container in a cool, dry, and dark place.[7]

Q: What analytical techniques are best for confirming the identity and purity of this compound?

A: A combination of techniques is ideal. ¹H NMR and ¹³C NMR will confirm the chemical

structure. HPLC with a UV detector is excellent for assessing purity. Mass spectrometry (MS)

will confirm the molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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